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Compound of Interest

Compound Name: Methyl 4-(cyanoacetyl)benzoate

Cat. No.: B1331329

An In-depth Technical Guide to Methyl 4-(cyanoacetyl)benzoate

This technical guide provides a comprehensive overview of Methyl 4-(cyanoacetyl)benzoate,
a key organic building block. It is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis. This document details the compound's
chemical and physical properties, a comprehensive synthesis protocol, and safety information.

Chemical and Physical Properties

Methyl 4-(cyanoacetyl)benzoate, with the CAS number 69316-08-1, is an ester recognized

for its role in chemical synthesis.[1][2][3] Its key properties are summarized in the table below
for easy reference.
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Property Value Source(s)

CAS Number 69316-08-1 [2][3]

Molecular Formula C11H9NOs [2][3]

Molecular Weight 203.19 g/mol [21[31[4]

Appearance Beige flaky crystals [1][5]

Melting Point 171-173 °C (lit.) [1][5][6]

Purity >98% [2][5]
methyl 4-(2-

IUPAC Name [4]
cyanoacetyl)benzoate
CTZGTFNYYYZXTE-

InChl Key [4117]

UHFFFAOYSA-N

Protected from light, stored
Storage ]
hermetically

[5]

Synthesis of Methyl 4-(cyanoacetyl)benzoate

The following is a general procedure for the synthesis of Methyl 4-(cyanoacetyl)benzoate

from methyl 4-chlorocarbonylbenzoate and cyanoacetic acid.[1]

Materials and Reagents:

e Cyanoacetic acid

e Magnesium sulfate (MgSOa4)

o 2,2'-bipyridine

o Tetrahydrofuran (THF)

e n-Butyllithium (1.6 M in hexane)

e Methyl 4-chlorocarbonylbenzoate
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Methanol

1 M Hydrochloric acid (HCI)

Dichloromethane

Saturated sodium bicarbonate solution

Experimental Protocol:

Preparation of the Reaction Mixture: Dissolve cyanoacetic acid (1.7 g, 20 mmol, 2 eq.),
MgSOa (0.2 mg), and a small amount of 2,2'-bipyridine (approx. 1 mg) in 100 mL of
tetrahydrofuran.[1]

Assembly of Apparatus: Transfer the solution to a 500-mL three-necked flask equipped with
two dropping funnels and a mechanical stirrer.[1]

Inert Atmosphere and Cooling: Flush the system with nitrogen and cool the flask to -78°C
using a dry ice/acetone bath.[1]

Addition of n-Butyllithium: Slowly add a 1.6 M n-butyllithium solution in hexane (25 mL, 40
mmol, 4 eq.) through a dropping funnel with stirring. Continue stirring for 30 minutes after the
solution turns a slight purple color.[1]

Addition of Methyl 4-chlorocarbonylbenzoate: Add a solution of methyl 4-
chlorocarbonylbenzoate (10 mmol, 1 eq.) in 5 mL of methanol dropwise. The cloudy solution
will turn yellow during this addition.[1]

Reaction: Continue stirring the reaction mixture at -78°C for 1 hour.[1]

Warming: Remove the cooling bath and allow the reaction to slowly warm to room
temperature, then hold for 1 hour.[1]
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Workup and Purification Workflow

Safety Information

It is crucial to handle Methyl 4-(cyanoacetyl)benzoate with care, adhering to standard
laboratory safety practices.

» Signal Word: Warning [4][7]* Hazard Statements: H302 (Harmful if swallowed), H315
(Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory
irritation). [4][7]* Precautionary Statements: P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing). [4][7]

Applications in Research and Development

Methyl 4-(cyanoacetyl)benzoate serves as an important intermediate in organic synthesis.
[5]its chemical structure, featuring an ester and a cyanoacetyl group, makes it a versatile
building block for the synthesis of more complex molecules, which is of particular interest in the
development of novel compounds within the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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